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Abstract
This document provides detailed protocols for the preparation and storage of stock solutions of

RS102895, a potent and selective CCR2 chemokine receptor antagonist. Adherence to these

guidelines is crucial for ensuring the stability, and activity of the compound, thereby promoting

experimental reproducibility. The information presented is intended for use by researchers,

scientists, and drug development professionals in a laboratory setting.

Introduction
RS102895 is a small molecule antagonist of the C-C chemokine receptor 2 (CCR2), with a

reported IC50 of 360 nM.[1][2][3][4] It is a valuable tool for investigating the role of the

CCL2/CCR2 signaling axis in various physiological and pathological processes, including

inflammation, immunology, and oncology. Accurate and consistent preparation of RS102895
stock solutions is fundamental to achieving reliable and reproducible experimental results. This

document outlines the essential properties of RS102895 and provides a step-by-step protocol

for its solubilization and storage.

Physicochemical Properties and Solubility
Proper stock solution preparation begins with an understanding of the compound's physical

and chemical characteristics.
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Table 1: Physicochemical and Solubility Data for RS102895

Property Value Notes

Molecular Weight 390.40 g/mol [2]

For the free base form. The

hydrochloride salt has a

molecular weight of 426.86

g/mol .

Appearance White to off-white solid.
Visually inspect the compound

upon receipt.

Purity (HPLC) >99%
Recommended for reliable

experimental results.

Solubility in DMSO ≥ 78 mg/mL (199.79 mM)

Use fresh, anhydrous DMSO

as it is hygroscopic, and

moisture can reduce solubility.

Ultrasonic agitation and

warming may be required.

Solubility in Ethanol 50 mg/mL (128.07 mM)
Requires sonication and

warming to 60°C.

Solubility in Water Insoluble.

Recommended Storage Conditions
The stability of RS102895, both in its solid form and in solution, is critical for its experimental

efficacy.

Table 2: Recommended Storage Conditions for RS102895
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C 3 years
Store desiccated and

protected from light.

4°C 2 years
For shorter-term

storage.

Stock Solution in

DMSO
-80°C 1 year

Recommended for

long-term storage.

-20°C 1 month

Suitable for short-term

storage. Avoid

repeated freeze-thaw

cycles.

Experimental Protocols
The following protocols provide a detailed methodology for the preparation of a 10 mM stock

solution of RS102895 in DMSO.

Materials
RS102895 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, RNase/DNase-free microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile filter tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1250010?utm_src=pdf-body
https://www.benchchem.com/product/b1250010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Workflow

Preparation

Storage & Handling

Equilibrate RS102895
to Room Temperature

Weigh RS102895
Powder

Prevent
Condensation

Add Anhydrous
DMSO

Accurate
Concentration

Dissolve Compound
(Vortex/Sonicate)

Ensure
Complete Dissolution

Aliquot into
Working Volumes

Avoid Freeze-Thaw
Cycles

Label Aliquots
Clearly

Store at -80°C
(Long-term)

Store at -20°C
(Short-term)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1250010?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for RS102895 Stock Solution Preparation and Storage.

Step-by-Step Protocol for a 10 mM Stock Solution
Equilibrate: Before opening, allow the vial of RS102895 powder to equilibrate to room

temperature for at least 20-30 minutes. This prevents the condensation of moisture onto the

compound.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of RS102895 powder. For a 1 mL of 10 mM stock

solution, you will need 3.904 mg of RS102895 (for the free base). Calculation: Mass (mg) =

Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed RS102895. For a 10 mM stock solution from 3.904 mg, add 1 mL of

DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. If

necessary, briefly sonicate the solution in a water bath to aid dissolution. Visually inspect the

solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.

Labeling: Clearly label each aliquot with the compound name (RS102895), concentration (10

mM), solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).

Application in Research: Investigating the
CCL2/CCR2 Signaling Pathway
RS102895 is instrumental in elucidating the role of the CCL2/CCR2 signaling pathway in

various biological contexts. This pathway is a key driver of monocyte and macrophage

recruitment to sites of inflammation.
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Caption: Inhibition of the CCL2/CCR2 Signaling Pathway by RS102895.

By blocking the interaction of CCL2 with CCR2, RS102895 prevents the downstream signaling

cascade that leads to cellular responses such as chemotaxis and the release of pro-

inflammatory cytokines. This makes it a critical tool for studying inflammatory diseases, cancer

metastasis, and neuropathic pain.

Safety Precautions
Always handle RS102895 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for RS102895 for comprehensive safety and handling

information.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Troubleshooting
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Precipitation upon dilution in aqueous media: Small molecule inhibitors dissolved in DMSO

may precipitate when diluted into aqueous buffers. To mitigate this, make serial dilutions in

DMSO first, and then add the final, most diluted DMSO stock to your aqueous medium.

Ensure the final DMSO concentration in your assay is low (typically <0.5%) and consistent

across all samples, including vehicle controls.

Compound insolubility: If the compound does not fully dissolve in DMSO, gentle warming (up

to 60°C) and sonication can be applied. Always use fresh, anhydrous DMSO, as absorbed

moisture can significantly reduce solubility.

By following these detailed application notes and protocols, researchers can ensure the proper

preparation and storage of RS102895 stock solutions, leading to more reliable and

reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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